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Introduction
Potassium bromate (KBrO₃) is a powerful oxidizing agent that serves as an excellent primary

standard in analytical chemistry.[1] A primary standard is a highly pure and stable compound

used to determine the exact concentration of a solution through a process called

standardization. The high purity, stability, low hygroscopicity, and high equivalent weight of

potassium bromate make it suitable for this purpose.[1] Titrations involving potassium bromate

are known as bromatometry and are utilized for the quantitative analysis of a wide range of

inorganic and organic substances.[2][3][4]

This document provides detailed application notes and experimental protocols for the use of

potassium bromate as a primary standard in titrimetric analysis.

Principle of Bromatometry
Bromatometry is a redox titration method based on the oxidizing properties of the bromate ion

(BrO₃⁻). In an acidic medium, potassium bromate is reduced to bromide (Br⁻).[3]

Reaction 1: Reduction of Bromate BrO₃⁻ + 6H⁺ + 6e⁻ → Br⁻ + 3H₂O[3]
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In the presence of an excess of bromide ions, the bromate and bromide react to form bromine

(Br₂).[3]

Reaction 2: Formation of Bromine BrO₃⁻ + 5Br⁻ + 6H⁺ → 3Br₂ + 3H₂O[3]

The liberated bromine can then react with the analyte. The endpoint of the titration can be

detected either directly, due to the yellow color of excess bromine, or more commonly, through

the use of redox indicators.[5] Alternatively, in back-titration methods, a known excess of

bromine is generated, and the unreacted bromine is subsequently determined by adding

potassium iodide and titrating the liberated iodine with a standard solution of sodium

thiosulfate.[6][7]

Applications
Bromatometry has diverse applications across various industries, including pharmaceuticals,

food, and chemical manufacturing.[2]

Key Applications:

Pharmaceutical Analysis: Assay of drugs such as isoniazid (an anti-tubercular drug),

mephenesin, phenol, and sodium salicylate.[3][4][5]

Food Industry: Determination of bromine in water used for food processing and in baked

goods.[2]

Chemical Industry: Determination of the concentration of various organic and inorganic

compounds, including arsenic, antimony, and hydroxylamine.[4]

Environmental Analysis: Measurement of analytes in wastewater.[8][9][10]

Experimental Protocols
Preparation and Standardization of 0.1 N Potassium
Bromate Solution
This protocol describes the preparation of a 0.1 N (0.0167 M) potassium bromate solution and

its standardization using sodium thiosulfate.
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Materials and Reagents:

Potassium bromate (KBrO₃), analytical reagent grade, dried at 150 °C to a constant

weight[11]

Potassium bromide (KBr)

Potassium iodide (KI)

Hydrochloric acid (HCl), concentrated

Sodium thiosulfate (Na₂S₂O₃), 0.1 N standard solution

Starch indicator solution

Distilled or deionized water

Volumetric flasks (1000 mL, 250 mL)

Burette (50 mL)

Pipettes (25 mL)

Erlenmeyer flasks (250 mL)

Analytical balance

Procedure for Preparation of 0.1 N KBrO₃ Solution:

Accurately weigh approximately 2.783 g of dried potassium bromate.[3]

Quantitatively transfer the weighed KBrO₃ to a 1000 mL volumetric flask.

Add distilled water to dissolve the solid completely.

Make up the volume to the mark with distilled water and mix thoroughly.

Procedure for Standardization:
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Pipette 25.0 mL of the prepared potassium bromate solution into a 250 mL glass-stoppered

Erlenmeyer flask.

Add approximately 3 g of potassium iodide and 3 mL of concentrated hydrochloric acid.[11]

[12]

Stopper the flask, swirl gently, and allow the reaction to proceed in the dark for 5 minutes.

[12][13]

Titrate the liberated iodine with a standard 0.1 N sodium thiosulfate solution until the solution

becomes pale yellow.[6]

Add 3 mL of starch indicator solution, which will turn the solution blue.[6]

Continue the titration with sodium thiosulfate, with constant stirring, until the blue color

disappears.[6]

Record the volume of sodium thiosulfate consumed.

Perform a blank titration using the same quantities of reagents but omitting the potassium

bromate solution.

Calculate the normality of the potassium bromate solution.

Calculation: Normality of KBrO₃ (N) = (Volume of Na₂S₂O₃ (mL) × Normality of Na₂S₂O₃) /

Volume of KBrO₃ (mL)

Assay of Isoniazid
This protocol outlines the determination of isoniazid content using a standardized potassium

bromate solution.[3][4]

Materials and Reagents:

Standardized 0.1 N Potassium Bromate (KBrO₃) solution

Isoniazid sample
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Hydrochloric acid (HCl), concentrated

Methyl red indicator solution[5]

Procedure:

Accurately weigh a quantity of the isoniazid sample.

Dissolve the sample in water in a suitable flask.

Add concentrated hydrochloric acid.

Add a few drops of methyl red indicator.

Titrate with the standardized 0.1 N potassium bromate solution until the red color disappears.

[8]

Record the volume of potassium bromate solution consumed.

Calculation: Each mL of 0.0167 M (0.1 N) KBrO₃ is equivalent to 0.003429 g of Isoniazid

(C₆H₇N₃O).[3]

Percentage of Isoniazid = [(Volume of KBrO₃ (mL) × Normality of KBrO₃ × 0.003429) / Weight

of sample (g)] × 100

Data Presentation
Table 1: Reagents for Preparation and Standardization of 0.1 N Potassium Bromate Solution
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Reagent Grade Quantity (for 1000 mL)

Potassium Bromate (KBrO₃) Analytical Reagent ~2.783 g

Potassium Bromide (KBr) Analytical Reagent
As required for specific

applications

Potassium Iodide (KI) Analytical Reagent
~3 g per standardization

titration

Hydrochloric Acid (HCl) Concentrated
~3 mL per standardization

titration

Sodium Thiosulfate (Na₂S₂O₃) 0.1 N Standard Soln. As required for titration

Starch Indicator -
~3 mL per standardization

titration

Table 2: Indicators for Bromatometry

Indicator Type
Color Change (Oxidized
form → Reduced form)

Methyl Red Irreversible
Red → Colorless (bleached)[8]

[9]

Methyl Orange Irreversible
Red → Colorless (bleached)[8]

[9]

α-Naphthoflavone Reversible
Pale yellow → Orange-

brown[8][9]

Quinoline Yellow Reversible Yellow-green → Colorless[8][9]
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Preparation of KBrO₃ Solution Standardization Titration

Weigh KBrO₃ Dissolve in Water Make up to Volume Take Aliquot of KBrO₃ Add KI and HCl Liberate Iodine (in dark) Titrate with Na₂S₂O₃ Add Starch Indicator Endpoint (Colorless) calculate
Calculate Normality

Click to download full resolution via product page

Caption: Workflow for the preparation and standardization of a potassium bromate solution.
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Caption: Principle of direct titration in Bromatometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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